N-[3-(2-Phenylimidazol-1-YL)propyl]furan-2-carboxamide
Overview
Description
Scientific Research Applications
Synthesis and Chemical Reactivity
Synthesis Approaches : Various synthesis methods for compounds structurally similar to N-[3-(2-Phenylimidazol-1-YL)propyl]furan-2-carboxamide have been explored. For instance, N-(1-Naphthyl)furan-2-carboxamide, closely related in structure, was synthesized through the coupling of naphthalen-1-amine with furan-2-carbonyl chloride, followed by additional chemical transformations (Aleksandrov & El’chaninov, 2017). Similarly, other compounds like N-(Quinolin-6-yl)furan-2-carboxamide were synthesized through analogous methods, demonstrating the diverse potential in synthesizing carboxamide derivatives (El’chaninov & Aleksandrov, 2017).
Chemical Reactivity : Research indicates that furan-2-carboxamide derivatives can undergo various electrophilic substitution reactions, such as nitration, bromination, formylation, and acylation. This suggests a high degree of reactivity and potential for chemical modification in the furan-2-carboxamide group, which includes compounds like N-[3-(2-Phenylimidazol-1-YL)propyl]furan-2-carboxamide (Aleksandrov & El’chaninov, 2017).
Biological Applications
Molecular Recognition and Binding : Phenylamidine cationic groups, linked by a furan ring (similar to the core structure of N-[3-(2-Phenylimidazol-1-YL)propyl]furan-2-carboxamide), have been studied for their ability to bind to DNA sequences. For example, furamidine and its derivatives bind to AT sequences in DNA. An unsymmetric derivative, with a benzimidazole replacing one of the phenyl rings, exhibited strong binding to GC-containing DNA sites, indicating potential applications in molecular recognition and DNA sequence-specific interactions (Wang et al., 2000).
Antimicrobial Activity : Furan-2-carboxamide derivatives have been evaluated for antimicrobial activity. A study on N-(thiazol-2-yl)furan-2-carboxamide showed good antimicrobial activity against a range of microorganisms, including Gram-negative and Gram-positive bacteria, as well as fungi. This suggests that similar compounds, such as N-[3-(2-Phenylimidazol-1-YL)propyl]furan-2-carboxamide, may have potential as antimicrobial agents (Çakmak et al., 2022).
Mechanism of Action
Target of Action
Imidazole-containing compounds are known to interact with a broad range of biological targets due to their versatile chemical structure . They have been reported to show various biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
Mode of Action
Imidazole derivatives are known to interact with their targets in various ways, often leading to changes in cellular processes .
Biochemical Pathways
Imidazole derivatives are known to affect a wide range of biochemical pathways due to their broad spectrum of biological activities .
Pharmacokinetics
Imidazole is a highly soluble compound, which suggests that it may have good bioavailability .
Result of Action
Imidazole derivatives are known to have a broad range of effects at the molecular and cellular level due to their diverse biological activities .
Action Environment
The solubility of imidazole derivatives suggests that they may be influenced by the polarity of their environment .
properties
IUPAC Name |
N-[3-(2-phenylimidazol-1-yl)propyl]furan-2-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3O2/c21-17(15-8-4-13-22-15)19-9-5-11-20-12-10-18-16(20)14-6-2-1-3-7-14/h1-4,6-8,10,12-13H,5,9,11H2,(H,19,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YRJCFSSDNYKWFW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NC=CN2CCCNC(=O)C3=CC=CO3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
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